Cas no 477525-36-3 (2-(4-acetamidophenyl)amino-3-ethyl-4-(4-methylphenyl)-1,3-thiazol-3-ium bromide)

• Product Name: 2-(4-acetamidophenyl)amino-3-ethyl-4-(4-methylphenyl)-1,3-thiazol-3-ium bromide
• CAS No: 477525-36-3
• MF: C₂₀H₂₂BrN₃OS
• MW: 432.377182483673
• CID: 6387074
• PubChem ID: 18552878
• Update Time: 2025-10-25

2-(4-acetamidophenyl)amino-3-ethyl-4-(4-methylphenyl)-1,3-thiazol-3-ium bromide Chemical and Physical Properties

Names and Identifiers

• 2-(4-acetamidophenyl)amino-3-ethyl-4-(4-methylphenyl)-1,3-thiazol-3-ium bromide
• F0331-0078
• N-[4-[[3-ethyl-4-(4-methylphenyl)-1,3-thiazol-3-ium-2-yl]amino]phenyl]acetamide;bromide
• 2-[(4-ACETAMIDOPHENYL)AMINO]-3-ETHYL-4-(4-METHYLPHENYL)-1,3-THIAZOL-3-IUM BROMIDE
• AKOS024267417
• 477525-36-3
• 2-((4-acetamidophenyl)amino)-3-ethyl-4-(p-tolyl)thiazol-3-ium bromide
• SR-01000005658
• SR-01000005658-1

• Inchi： 1S/C20H21N3OS.BrH/c1-4-23-19(16-7-5-14(2)6-8-16)13-25-20(23)22-18-11-9-17(10-12-18)21-15(3)24;/h5-13H,4H2,1-3H3,(H,21,24);1H/b22-20-;
• InChI Key： GFVQTXNAAPYGRK-KGYDJYTLSA-N
• SMILES： C(N1/C(/SC=C1C1C=CC(C)=CC=1)=N/C1C=CC(NC(=O)C)=CC=1)C.Br

Computed Properties

• Exact Mass: 431.06670g/mol
• Monoisotopic Mass: 431.06670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 431
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides

Additional information on 2-(4-acetamidophenyl)amino-3-ethyl-4-(4-methylphenyl)-1,3-thiazol-3-ium bromide

Comprehensive Overview of 2-(4-acetamidophenyl)amino-3-ethyl-4-(4-methylphenyl)-1,3-thiazol-3-ium bromide (CAS 477525-36-3)

The compound 2-(4-acetamidophenyl)amino-3-ethyl-4-(4-methylphenyl)-1,3-thiazol-3-ium bromide (CAS 477525-36-3) is a structurally complex thiazolium derivative with significant potential in pharmaceutical and biochemical research. Its unique molecular architecture, featuring an acetamidophenyl group and a methylphenyl substituent, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role in modulating biological pathways, particularly in the context of enzyme inhibition and cellular signaling.

In recent years, the demand for specialized heterocyclic compounds like 2-(4-acetamidophenyl)amino-3-ethyl-4-(4-methylphenyl)-1,3-thiazol-3-ium bromide has surged due to their versatility in medicinal chemistry. This compound’s cationic thiazole core is particularly noteworthy, as it mimics motifs found in bioactive natural products. Its bromide counterion enhances solubility, a critical factor for in vitro and in vivo studies. Given the growing focus on targeted therapies, this molecule’s ability to interact with specific protein domains is under rigorous investigation.

The synthesis of CAS 477525-36-3 involves multi-step organic reactions, often leveraging palladium-catalyzed cross-coupling or microwave-assisted synthesis to improve yield and purity—topics frequently searched by synthetic chemists. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing this compound, aligning with the industry’s push toward high-throughput screening and quality-by-design (QbD) principles.

From an SEO perspective, queries like “thiazolium bromide applications” or “CAS 477525-36-3 solubility” reflect user interest in practical uses and physicochemical properties. Environmental and green chemistry concerns also drive searches for sustainable synthesis methods for such compounds. Notably, the compound’s potential in neurodegenerative disease research (e.g., Alzheimer’s) has sparked academic and commercial attention, linking it to trending topics like blood-brain barrier penetration.

Regulatory compliance is another critical area. While 2-(4-acetamidophenyl)amino-3-ethyl-4-(4-methylphenyl)-1,3-thiazol-3-ium bromide is not classified as hazardous, its handling requires adherence to Good Laboratory Practices (GLP). Researchers often seek data on its stability under various pH conditions or compatibility with excipients—a testament to its integration into formulation science.

In summary, CAS 477525-36-3 exemplifies the intersection of structural innovation and applied research. Its relevance to drug development, coupled with advancements in computational chemistry (e.g., molecular docking), ensures its place in contemporary scientific discourse. As the pharmaceutical industry prioritizes small-molecule therapeutics, this compound’s mechanistic insights and synthetic adaptability will likely sustain its prominence.